Cas no 1261669-25-3 (2-Fluoro-2'-(trifluoromethyl)biphenyl-3-carboxylic acid methyl ester)

• Product Name: 2-Fluoro-2'-(trifluoromethyl)biphenyl-3-carboxylic acid methyl ester
• CAS No: 1261669-25-3
• MF: C₁₅H₁₀F₄O₂
• MW: 298.232318401337
• CID: 4790589
• Update Time: 2025-08-04

2-Fluoro-2'-(trifluoromethyl)biphenyl-3-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-2'-(trifluoromethyl)biphenyl-3-carboxylic acid methyl ester

• Inchi： 1S/C15H10F4O2/c1-21-14(20)11-7-4-6-10(13(11)16)9-5-2-3-8-12(9)15(17,18)19/h2-8H,1H3
• InChI Key： BTEDRSLXUWOQEU-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)OC)=CC=CC=1C1C=CC=CC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 369
• XLogP3: 4.4
• Topological Polar Surface Area: 26.3

Additional information on 2-Fluoro-2'-(trifluoromethyl)biphenyl-3-carboxylic acid methyl ester

Professional Introduction to 2-Fluoro-2'-(trifluoromethyl)biphenyl-3-carboxylic acid methyl ester (CAS No. 1261669-25-3)

2-Fluoro-2'-(trifluoromethyl)biphenyl-3-carboxylic acid methyl ester, with the CAS number 1261669-25-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the biphenyl family, characterized by its two benzene rings connected by a central carbon-carbon bond. The presence of fluorine and trifluoromethyl substituents in its structure imparts unique electronic and steric properties, making it a valuable intermediate in the synthesis of various biologically active molecules.

The molecular structure of 2-Fluoro-2'-(trifluoromethyl)biphenyl-3-carboxylic acid methyl ester consists of a fluoro group at the 2-position of one benzene ring and a trifluoromethyl group at the 2'-position of the adjacent ring. Additionally, a carboxylic acid methyl ester group is attached at the 3-position of the first benzene ring. This specific arrangement of functional groups contributes to the compound's reactivity and potential applications in drug discovery and material science.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability, improved binding affinity, and increased lipophilicity. These properties make them particularly useful in the development of pharmaceuticals that require prolonged half-lives or better penetration through biological membranes. The synthesis of 2-Fluoro-2'-(trifluoromethyl)biphenyl-3-carboxylic acid methyl ester involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity.

One of the key areas where this compound has shown promise is in the development of novel therapeutic agents. Researchers have been exploring its potential as a building block for more complex molecules with targeted biological activities. For instance, derivatives of biphenyl compounds have been investigated for their anti-inflammatory, anticancer, and antimicrobial properties. The fluorine and trifluoromethyl groups in 2-Fluoro-2'-(trifluoromethyl)biphenyl-3-carboxylic acid methyl ester can influence the electronic properties of the molecule, thereby affecting its interactions with biological targets.

The agrochemical industry has also benefited from the use of fluorinated biphenyl derivatives. These compounds often exhibit improved resistance to degradation and enhanced efficacy against pests and diseases. The structural features of 2-Fluoro-2'-(trifluoromethyl)biphenyl-3-carboxylic acid methyl ester make it a suitable candidate for developing new generation pesticides that are more environmentally friendly while maintaining high performance.

Advances in computational chemistry have further facilitated the study of this compound. Molecular modeling techniques allow researchers to predict the behavior of 2-Fluoro-2'-(trifluoromethyl)biphenyl-3-carboxylic acid methyl ester in various environments, including its interactions with enzymes and receptors. These predictions can guide experimental design and help optimize synthetic routes for maximum efficiency.

In conclusion, 2-Fluoro-2'-(trifluoromethyl)biphenyl-3-carboxylic acid methyl ester (CAS No. 1261669-25-3) is a versatile compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features and functional groups make it an attractive intermediate for synthesizing biologically active molecules. As research continues to uncover new applications for fluorinated aromatic compounds, this compound is likely to play an increasingly important role in drug discovery and material science.